Cas no 62376-80-1 (4(3H)-Quinazolinone, 6-fluoro-2-methyl-3-(2-naphthalenyl)-)

• Product name: 4(3H)-Quinazolinone, 6-fluoro-2-methyl-3-(2-naphthalenyl)-
• CAS No: 62376-80-1
• MF: C₁₉H₁₃FN₂O
• MW: 304.31772
• CID: 447294
• PubChem ID: 71387109

4(3H)-Quinazolinone, 6-fluoro-2-methyl-3-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 6-fluoro-2-methyl-3-(2-naphthalenyl)-
• 6-fluoro-2-methyl-3-naphthalen-2-ylquinazolin-4-one
• 6-fluoro-2-methyl-3-(naphthalen-2-yl)-3,4-dihydroquinazolin-4-one
• DTXSID90809246
• 6-Fluoro-2-methyl-3-(naphthalen-2-yl)quinazolin-4(3H)-one
• 62376-80-1

• Inchi： InChI=1S/C19H13FN2O/c1-12-21-18-9-7-15(20)11-17(18)19(23)22(12)16-8-6-13-4-2-3-5-14(13)10-16/h2-11H,1H3
• InChI Key： OZTKUGFUCRGXPA-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=C(C=C2)F)C(=O)N1C3=CC4=CC=CC=C4C=C3

Computed Properties

• Exact Mass: 304.10129
• Monoisotopic Mass: 304.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 32.67

Additional information on 4(3H)-Quinazolinone, 6-fluoro-2-methyl-3-(2-naphthalenyl)-

测试